Cas no 1564653-82-2 (3-(3,5-dimethylphenyl)-3-fluoropyrrolidine)

• Product Name: 3-(3,5-dimethylphenyl)-3-fluoropyrrolidine
• CAS No: 1564653-82-2
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• MDL: MFCD26038870
• CID: 5200568
• PubChem ID: 112564394
• Update Time: 2025-05-24

3-(3,5-dimethylphenyl)-3-fluoropyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(3,5-dimethylphenyl)-3-fluoro-
• 3-(3,5-dimethylphenyl)-3-fluoropyrrolidine

• MDL： MFCD26038870
• Inchi： 1S/C12H16FN/c1-9-5-10(2)7-11(6-9)12(13)3-4-14-8-12/h5-7,14H,3-4,8H2,1-2H3
• InChI Key： ADHGNNOHHQBYPO-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC(C)=CC(C)=C2)(F)C1

Additional information on 3-(3,5-dimethylphenyl)-3-fluoropyrrolidine

3-(3,5-Dimethylphenyl)-3-Fluoropyrrolidine: A Comprehensive Overview

The compound 3-(3,5-dimethylphenyl)-3-fluoropyrrolidine (CAS No: 1564653-82-2) is a fascinating molecule with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility and wide-ranging applications in drug discovery and material science. The presence of a fluorine atom at the 3-position of the pyrrolidine ring introduces intriguing electronic and steric properties, making this compound a valuable subject for both theoretical and experimental studies.

Pyrrolidine derivatives have been extensively studied due to their ability to act as templates for the synthesis of complex molecules. The fluorine atom in this compound plays a pivotal role in modulating the electronic environment of the molecule, which can significantly influence its reactivity and bioavailability. Recent studies have highlighted the potential of fluorinated pyrrolidines in the development of novel therapeutics, particularly in the areas of central nervous system disorders and cancer treatment.

The 3-(3,5-dimethylphenyl) substituent adds another layer of complexity to this molecule by introducing steric bulk and electronic effects. This substituent not only enhances the stability of the compound but also contributes to its unique pharmacokinetic profile. Researchers have explored the use of this compound as a building block for constructing larger molecular frameworks, such as peptide mimetics and macrocycles, which are critical in drug design.

From a synthetic perspective, 3-(3,5-dimethylphenyl)-3-fluoropyrrolidine can be prepared through various routes, including cycloaddition reactions and ring-closing metathesis. These methods have been optimized to achieve high yields and selectivity, making the compound accessible for large-scale production. The ability to synthesize this compound efficiently has further fueled its popularity in both academic and industrial settings.

In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a potential ligand for metalloenzymes and as a component in catalytic systems due to its ability to coordinate with metal ions. Additionally, its role as an intermediate in the synthesis of bioactive molecules has been well-documented, with recent studies demonstrating its utility in creating compounds with anti-inflammatory and antioxidant properties.

The fluorine atom in this molecule also makes it an attractive candidate for imaging applications. Fluorine-19 NMR spectroscopy has been employed to study the dynamic behavior of this compound, providing insights into its conformational flexibility and interactions with biological systems. Such studies are crucial for understanding how this compound might behave in vivo and how it can be optimized for therapeutic use.

Recent advancements in computational chemistry have further enhanced our understanding of 3-(3,5-dimethylphenyl)-3-fluoropyrrolidine's properties. Quantum mechanical calculations have revealed details about its electronic structure, which have been corroborated by experimental data from UV-Vis spectroscopy and cyclic voltammetry studies. These findings underscore the importance of interdisciplinary approaches in unraveling the full potential of this compound.

In conclusion, 3-(3,5-dimethylphenyl)-3-fluoropyrrolidine (CAS No: 1564653-82-2) is a multifaceted molecule with significant implications across various scientific domains. Its unique structure, coupled with advanced synthetic methodologies and cutting-edge research techniques, positions it as a key player in future innovations within chemistry and pharmacology.